Cas no 2483735-58-4 (Oleic acid-13C-1)

• Product Name: Oleic acid-13C-1
• CAS No: 2483735-58-4
• MF: C₁₈H₃₄O₂
• MW: 283.45
• CID: 5083656
• Update Time: 2025-05-24

Oleic acid-13C-1 Chemical and Physical Properties

Names and Identifiers

• Oleic acid-13C-1

• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9-/i1+1
• InChI Key： ZQPPMHVWECSIRJ-HWHZINPGSA-N
• SMILES： OC(=O)CCCCCCC/C=C\CCCCCCC[13CH3]

Additional information on Oleic acid-13C-1

Oleic Acid-13C-1: A Comprehensive Overview

Oleic acid-13C-1, also known by its CAS number 2483735-58-4, is a specialized isotope-labeled compound that has gained significant attention in the fields of biochemistry, nutrition, and analytical chemistry. This compound is a monounsaturated fatty acid, specifically the 13C-enriched derivative of oleic acid. The Oleic acid-13C-1 designation highlights its use in isotopic labeling, which is a powerful tool for tracing metabolic pathways and studying molecular interactions in living systems.

The structural formula of Oleic acid-13C-1 is C₁₈H₃₄COOH with a specific substitution at the 13th carbon position, making it distinct from its natural counterpart. This modification allows researchers to track the compound's behavior in various biological systems with high precision. Recent studies have utilized Oleic acid-13C-1 to investigate lipid metabolism, particularly in understanding how monounsaturated fatty acids influence cellular energy production and lipid storage.

In terms of synthesis, Oleic acid-13C-1 is typically produced through a combination of chemical synthesis and isotopic enrichment techniques. The process involves careful control over reaction conditions to ensure the selective incorporation of the 13C isotope at the desired position. This level of precision is critical for maintaining the compound's utility in research applications.

One of the most promising areas of research involving Oleic acid-13C-1 is its role in metabolic studies. By incorporating this compound into experimental diets or cellular cultures, scientists can monitor its fate within biological systems. For instance, recent studies have demonstrated that Oleic acid-13C-1 can be efficiently metabolized into acyl-CoA derivatives, which are key intermediates in fatty acid oxidation. These findings have implications for understanding how dietary fats contribute to energy metabolism and weight management.

Beyond metabolic studies, Oleic acid-13C-1 has also been employed in lipidomics research. Lipidomics, the large-scale study of lipid molecules, benefits from isotopic labeling as it allows for the precise identification and quantification of lipid species. By using Oleic acid-13C-1, researchers can differentiate between endogenous and exogenous lipids, enhancing the accuracy of lipid profiling experiments.

In addition to its research applications, Oleic acid-13C-1 holds potential in clinical diagnostics. For example, it could be used as a tracer in magnetic resonance spectroscopy (MRS) studies to assess lipid accumulation in tissues such as the liver or adipose tissue. This application could provide valuable insights into conditions like non-alcoholic fatty liver disease (NAFLD) and obesity.

From a commercial perspective, Oleic acid-13C-1 is available from various specialty chemical suppliers catering to academic and industrial research needs. Its availability has increased with advancements in isotope labeling technologies, making it more accessible for researchers worldwide.

In conclusion, Oleic acid-13C-1 (CAS No: 2483735-58-4) is a valuable tool in modern biochemical research. Its ability to serve as an isotopic tracer has opened new avenues for understanding lipid metabolism and molecular interactions. As research continues to uncover its potential applications, this compound will likely play an increasingly important role in both basic science and clinical diagnostics.